Cas no 15485-63-9 (1-(2,4-Dihydroxyphenyl)-2-(4-nitrophenyl)ethanone)

• Product Name: 1-(2,4-Dihydroxyphenyl)-2-(4-nitrophenyl)ethanone
• CAS No: 15485-63-9
• MF: C₁₄H₁₁NO₅
• MW: 273.240844011307
• MDL: MFCD00218593
• CID: 209361
• PubChem ID: 289658
• Update Time: 2025-08-04

1-(2,4-Dihydroxyphenyl)-2-(4-nitrophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-Dihydroxyphenyl)-2-(4-nitrophenyl)ethanone
• 1-(2,4-DIHYDROXY-PHENYL)-2-(4-NITRO-PHENYL)-ETHANONE
• Ethanone,1-(2,4-dihydroxyphenyl)-2-(4-nitrophenyl)-
• 1,4-Dihydroxyphenyl 4-nitrobenzyl ketone
• 2,4-dihydroxy-4'-nitro-deoxybenzoin
• 2,4-Dihydroxy-4'-nitro-desoxybenzoin
• 4'-Nitro-2,4-dihydroxy-desoxybenzoin
• ethanone,1-(2,4-dihydroxyphenyl)-2-(4-nitrophenyl)
• PHOSPHORUSPENTABROMIDE
• SMR000413596
• NSC151854
• FT-0764576
• Z56764859
• CS-0328649
• VU0349323-2
• 15485-63-9
• CHEMBL244445
• NSC-151854
• HMS2768F24
• MLS000777200
• 1-(2,4-dihydroxyphenyl)-2-(4-nitrophenyl)ethan-1-one
• Oprea1_039137
• DTXSID60302557
• F6170-0094
• MFCD00218593
• Oprea1_821491
• AKOS002380653
• DB-064058
• 1-(2,4-dihydroxyphenyl)-2-{4-nitrophenyl}ethanone
• STK639309
• AE-848/33840004

• MDL： MFCD00218593
• Inchi： 1S/C14H11NO5/c16-11-5-6-12(14(18)8-11)13(17)7-9-1-3-10(4-2-9)15(19)20/h1-6,8,16,18H,7H2
• InChI Key： OGFAWKRXZLGJSK-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1O)O)CC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 273.06400
• Monoisotopic Mass: 273.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.435
• Boiling Point: 523.6°Cat760mmHg
• Flash Point: 222.3°C
• Refractive Index: 1.669
• PSA: 103.35000
• LogP: 2.95460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 1-(2,4-Dihydroxyphenyl)-2-(4-nitrophenyl)ethanone

Chemical Profile of 1-(2,4-Dihydroxyphenyl)-2-(4-nitrophenyl)ethanone (CAS No. 15485-63-9)

1-(2,4-Dihydroxyphenyl)-2-(4-nitrophenyl)ethanone, identified by its Chemical Abstracts Service (CAS) number 15485-63-9, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a conjugated system with both hydroxyl and nitro substituents, has garnered attention due to its potential applications in medicinal chemistry and material science. The structural framework of this compound encompasses a benzene ring substituted with hydroxyl groups at the 2 and 4 positions, coupled with an acetyl group linked to a nitro-substituted benzene ring. Such a configuration imparts unique electronic and steric properties, making it a versatile scaffold for further chemical modifications and biological evaluations.

The synthesis of 1-(2,4-Dihydroxyphenyl)-2-(4-nitrophenyl)ethanone typically involves multi-step organic reactions, often starting from readily available aromatic precursors. The introduction of the hydroxyl groups at the 2 and 4 positions can be achieved through various methods, including hydroxylation or oxidation of methylene groups. Subsequently, the nitration of the phenyl ring introduces the nitro functional group, which is a common strategy in medicinal chemistry to enhance binding affinity to biological targets. The final step involves the formation of the acetyl linkage, which can be accomplished via acylation reactions using acetic anhydride or other acetylating agents.

In recent years, 1-(2,4-Dihydroxyphenyl)-2-(4-nitrophenyl)ethanone has been explored for its pharmacological properties. The presence of both hydroxyl and nitro groups makes this compound a promising candidate for drug discovery due to its ability to interact with various biological receptors and enzymes. Studies have indicated that derivatives of this molecule may exhibit antioxidant, anti-inflammatory, and even anticancer activities. The hydroxyl groups can participate in hydrogen bonding interactions, while the nitro group can serve as a pharmacophore for modulating enzyme activity. These characteristics have prompted researchers to investigate its potential as a lead compound in the development of novel therapeutic agents.

One of the most intriguing aspects of 1-(2,4-Dihydroxyphenyl)-2-(4-nitrophenyl)ethanone is its role in material science applications. The conjugated system present in this molecule allows it to exhibit interesting optoelectronic properties, making it suitable for use in organic light-emitting diodes (OLEDs), photovoltaic cells, and other advanced materials. The ability to tune the electronic properties through functional group modifications has opened up new avenues for designing next-generation electronic devices. Additionally, the compound's stability under various conditions makes it a reliable candidate for industrial applications where chemical integrity is paramount.

The latest research endeavors involving 1-(2,4-Dihydroxyphenyl)-2-(4-nitrophenyl)ethanone have focused on optimizing its synthesis pathways to improve yield and purity. Advances in catalytic methods have enabled more efficient transformations, reducing the need for harsh reagents and minimizing byproduct formation. Furthermore, computational chemistry techniques have been employed to predict and enhance the compound's biological activity. Molecular modeling studies have helped identify key interaction points with target proteins, guiding the design of more potent derivatives.

Another area of interest is the exploration of 1-(2,4-Dihydroxyphenyl)-2-(4-nitrophenyl)ethanone as an intermediate in the synthesis of more complex molecules. Its structural features make it an ideal building block for constructing larger scaffolds with enhanced pharmacological properties. Researchers have been particularly interested in its potential as a precursor for kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. By modifying specific regions of the molecule, scientists aim to develop drugs that can selectively inhibit aberrant signaling pathways associated with these conditions.

The environmental impact of synthesizing and utilizing 1-(2,4-Dihydroxyphenyl)-2-(4-nitrophenyl)ethanone is also a topic of growing concern. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Solvent-free reactions and biocatalytic methods are being explored as alternatives to traditional synthetic approaches. These sustainable practices not only benefit the environment but also make production processes more cost-effective and scalable.

In conclusion,1-(2,4-Dihydroxyphenyl)-2-(4-nitrophenyl)ethanone (CAS No. 15485-63-9) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features offer opportunities for innovation in pharmaceuticals and materials science alike. As research continues to uncover new possibilities for this molecule,1-(2,4-Dihydroxyphenyl)-2-(4-nitrophenyl)ethanone is poised to play an increasingly important role in shaping future advancements.